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Validated HPLC Method for Fluorapacin

For the anti-tumor agent Fluorapacin, a specific stability-indicating High-Performance Liquid

Chromatography (HPLC) method was developed and validated. The key parameters of this method are

summarized in the following table [1] [2].

Parameter Specification / Value

Analytical Technique High-Performance Liquid Chromatography (HPLC)

Column Spherisorb ODS II C18 (250 mm x 4.6 mm, 5 μm)

Mobile Phase Acetonitrile/Water (85:15, v/v)

Flow Rate 1.0 mL/min

Detection Wavelength 218 nm

Linearity Range 160 - 240 μg/mL

Correlation Coefficient (R²) 0.9997

Limit of Detection (LOD) 1.4 ng/mL
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Parameter Specification / Value

Limit of Quantification (LOQ) 7.0 ng/mL

Precision (RSD) < 1.0%

Experimental Protocol for Fluorapacin Analysis

The methodology for the quantitative determination of Fluorapacin in both its pure form (API) and

pharmaceutical preparations is as follows [1]:

Instrumentation and Conditions: The analysis uses an HPLC system with a UV detector. The

separation is achieved on a Spherisorb ODS II C18 column (250 mm x 4.6 mm, 5 μm particle size)
maintained at 40°C. The mobile phase is a mixture of acetonitrile and water (85:15, v/v), delivered

at a flow rate of 1.0 mL/min. Detection is performed at 218 nm.
Calibration Standards: Prepare a series of standard solutions within the concentration range of 160
to 240 μg/mL.
Sample Preparation: Dissolve an appropriate amount of the Fluorapacin API or its drug product in

the mobile phase to bring it within the calibration range.
Quantification: Inject the standard and sample solutions into the HPLC system. Construct a

calibration curve by plotting the peak area against the concentration of the standards. The
concentration of Fluorapacin in the unknown samples is determined from this calibration curve.

Understanding Linearity and Range in Analytical
Methods

The term "linearity range" refers to the interval of analyte concentrations where the analytical instrument's

response is directly proportional to the concentration. This is distinct from the "working range," which is the

concentration range over which the method provides results with an acceptable level of certainty [3]. The

linearity for Fluorapacin was confirmed from 160–240 μg/mL with a high correlation coefficient (0.9997),

indicating excellent proportionality in this range [1].

Comparison with Other Analytical Methods
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The search results contained information on analytical methods for other drugs, but not for direct alternatives

to Fluorapacin. The methods below are provided for illustrative purposes to show how analytical parameters

can vary based on the drug and technique.

Drug Technique
Linearity
Range

LOD LOQ

Fluorapacin [1] [2] HPLC-UV 160 - 240

μg/mL

1.4 ng/mL 7.0 ng/mL

Rivastigmine [4] Spectrofluorimetry 100 - 4000

ng/mL

20.5 ng/mL 62.1 ng/mL

Ciprofloxacin &
Curcumin [5]

UV-

Spectrophotometry

1 - 6 μg/mL Information

missing

Information

missing

Pathway to Analytical Method Development

The process of developing and validating an analytical method involves several key stages, from initial setup

to final quality control application. The following diagram illustrates this workflow for Fluorapacin.
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Method Development

Define Objective:
Quantify Fluorapacin

Establish Conditions:
C18 Column, ACM/Water

Mobile Phase, 218 nm

Method Validation

Assess Linearity
(160-240 µg/mL)

Determine LOD/LOQ
(1.4 / 7.0 ng/mL)

Verify Precision
(RSD < 1.0%)

Quality Control
Application

Click to download full resolution via product page

The search results did not contain information on the signaling pathways or specific cellular mechanisms of

action for Fluorapacin.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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